4-[3-(difluoromethyl)-4-methyl-1H-pyrazol-1-yl]butanoic acid

• IUPAC Name: 4-[3-(difluoromethyl)-4-methylpyrazol-1-yl]butanoic acid
• InChI: InChI=1S/C9H12F2N2O2/c1-6-5-13(4-2-3-7(14)15)12-8(6)9(10)11/h5,9H,2-4H2,1H3,(H,14,15)
• InChI Key: RWRQXHIXNQFHGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1C(F)F)CCCC(=O)O
• Molecular Formula: C9H12F2N2O2
• Molecular Weight: 218.20 g/mol
• CAS No.: 1856046-61-1

Description

The compound “4-[3-(difluoromethyl)-4-methyl-1H-pyrazol-1-yl]butanoic acid” is a chemical compound used commercially as an intermediate to seven fungicides which act by inhibition of succinate dehydrogenase (SDHI). It consists of a pyrazole ring with difluoromethyl, methyl, and carboxylic acid groups attached in specific positions.

Synthesis Analysis

The first reported synthesis of the pyrazole acid was in 1993, by chemists at Monsanto. The ethyl ester of difluoroacetoacetic acid is treated with triethyl orthoformate in the presence of acetic anhydride and then with methyl hydrazine, which forms mainly the required pyrazole ring. This ester is then hydrolyzed with sodium hydroxide to give the pyrazole acid.

Molecular Structure Analysis

The molecular formula of the compound is C6H6F2N2O2. It consists of a pyrazole ring with difluoromethyl, methyl, and carboxylic acid groups attached in specific positions.

Chemical Reactions Analysis

The compound is a key intermediate in the synthesis of succinate dehydrogenase inhibitors (SDHI), a new class of fungicides. Six recently marketed compounds and four compounds currently in development have the same scaffold.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 176.12. More detailed physical and chemical properties could not be found in the search results.

Mechanism of Action

The compound acts by inhibiting succinate dehydrogenase (SDHI), a mitochondrial respiratory chain enzyme complex II. This mechanism of action is common to amide compounds, which are traditional fungicides.